Cas no 2229429-65-4 (3-(2,6-dichloro-5-fluoropyridin-3-yl)propan-1-amine)

• Product Name: 3-(2,6-dichloro-5-fluoropyridin-3-yl)propan-1-amine
• CAS No: 2229429-65-4
• MF: C₈H₉Cl₂FN₂
• MW: 223.074863195419
• CID: 6519471
• PubChem ID: 165798869
• Update Time: 2025-05-25

3-(2,6-dichloro-5-fluoropyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichloro-5-fluoropyridin-3-yl)propan-1-amine
• 2229429-65-4
• EN300-1975814

• Inchi： 1S/C8H9Cl2FN2/c9-7-5(2-1-3-12)4-6(11)8(10)13-7/h4H,1-3,12H2
• InChI Key： PTRFQNNGASMTGY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)CCCN

Computed Properties

• Exact Mass: 222.0126818g/mol
• Monoisotopic Mass: 222.0126818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2,6-dichloro-5-fluoropyridin-3-yl)propan-1-amine

Research Brief on 3-(2,6-dichloro-5-fluoropyridin-3-yl)propan-1-amine (CAS: 2229429-65-4)

In recent years, the compound 3-(2,6-dichloro-5-fluoropyridin-3-yl)propan-1-amine (CAS: 2229429-65-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine scaffold and fluorine substitution, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-(2,6-dichloro-5-fluoropyridin-3-yl)propan-1-amine involves a multi-step process that typically begins with the fluorination and chlorination of pyridine derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. Researchers have also explored its structural analogs to optimize its pharmacokinetic properties, such as bioavailability and metabolic stability.

From a biological perspective, 3-(2,6-dichloro-5-fluoropyridin-3-yl)propan-1-amine has demonstrated notable activity as a kinase inhibitor. Preliminary studies indicate its efficacy in targeting specific kinases involved in cancer cell proliferation and inflammatory pathways. For instance, in vitro assays have shown that this compound can effectively inhibit the activity of certain receptor tyrosine kinases (RTKs), which are often overexpressed in various malignancies. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

In addition to its kinase inhibitory properties, recent research has highlighted the compound's role in modulating other cellular pathways. For example, it has been observed to interact with G-protein-coupled receptors (GPCRs), which are critical targets in neuropharmacology and cardiovascular diseases. These interactions open new avenues for its application in treating neurological disorders and hypertension. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The clinical potential of 3-(2,6-dichloro-5-fluoropyridin-3-yl)propan-1-amine is currently under investigation. Early-stage preclinical trials have shown encouraging results, particularly in animal models of cancer and inflammatory diseases. Researchers are particularly interested in its ability to synergize with existing therapies, potentially enhancing their efficacy while minimizing adverse effects. Nevertheless, challenges such as drug resistance and off-target effects remain to be addressed in subsequent phases of development.

In conclusion, 3-(2,6-dichloro-5-fluoropyridin-3-yl)propan-1-amine represents a promising candidate for drug development, with its multifaceted biological activities and potential therapeutic applications. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties. As the field advances, this compound may pave the way for innovative treatments in oncology, neurology, and beyond.